3-nitro-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide

• IUPAC Name: 3-nitro-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide
• InChI: InChI=1S/C15H10N4O3S/c20-14(11-7-4-8-12(9-11)19(21)22)17-15-16-13(18-23-15)10-5-2-1-3-6-10/h1-9H,(H,16,17,18,20)
• InChI Key: DSEAJSKAAVDJMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NSC(=N2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C15H10N4O3S
• Molecular Weight: 326.3 g/mol

Description

“3-nitro-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide” is a compound that contains a 1,3,4-thiadiazole moiety. This moiety is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial. The compound has a molecular formula of C15H10N4O3S, an average mass of 326.330 Da, and a monoisotopic mass of 326.047363 Da.

Molecular Structure Analysis

The molecular structure of a compound is responsible for its various pharmacological activities. The 1,3,4-thiadiazole moiety in the compound is known for its strong aromaticity and the presence of the =N-C-S- moiety, which are responsible for providing low toxicity and great in vivo stability.

Physical And Chemical Properties Analysis

The compound “3-nitro-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide” has a molecular formula of C15H10N4O3S, an average mass of 326.330 Da, and a monoisotopic mass of 326.047363 Da.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

Another research domain where related compounds have been explored is in the development of antimicrobial and antitubercular agents. The synthesis of novel substituted 1,3,4-thiadiazole and imidazo[2,1-b][1,3,4]thiadiazole derivatives starting from similar base compounds has shown appreciable antimicrobial activities. These activities were assessed through the well plate method, indicating significant potential at certain concentrations (Chandrakantha et al., 2014). Additionally, thiazolidine derivatives of 2-amino-5-nitrothiazole have been synthesized and evaluated for their antibacterial, antifungal, and particularly antitubercular activities, showcasing the therapeutic potential of these compounds in treating infectious diseases (Samadhiya et al., 2013).

Antitumor and Antiproliferative Properties

Compounds structurally related to 3-nitro-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide have been investigated for their antitumor properties. For instance, benzothiazole derivatives, designed based on a bioactive compound showing selective cytotoxicity against tumorigenic cell lines, have demonstrated excellent in vivo inhibitory effects on tumor growth. This suggests the potential of such compounds in the development of novel antitumor agents (Yoshida et al., 2005).

Corrosion Inhibition

Additionally, the corrosion inhibition studies of N-phenyl-benzamide derivatives, including those with nitro and methoxy substituents, on mild steel in acidic conditions have shown that such compounds can act as effective corrosion inhibitors. This application extends the relevance of these compounds beyond biomedical research, highlighting their versatility and potential in materials science (Mishra et al., 2018).

Future Directions

The 1,3,4-thiadiazole moiety, which is present in “3-nitro-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide”, has been the focus of various research studies due to its wide range of biological activities. Future research could focus on synthesizing and studying more derivatives of 1,3,4-thiadiazol-5-yl compounds to explore their potential uses in medical and pharmaceutical applications.